Cas no 2680663-25-4 (3-methoxy-4-2-(2,2,2-trifluoroacetamido)ethylbenzoic acid)

• Product Name: 3-methoxy-4-2-(2,2,2-trifluoroacetamido)ethylbenzoic acid
• CAS No: 2680663-25-4
• MF: C₁₂H₁₂F₃NO₄
• MW: 291.223194122314
• CID: 5632722
• PubChem ID: 165932468
• Update Time: 2025-06-11

3-methoxy-4-2-(2,2,2-trifluoroacetamido)ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28288289
• 3-methoxy-4-[2-(2,2,2-trifluoroacetamido)ethyl]benzoic acid
• 2680663-25-4
• 3-methoxy-4-2-(2,2,2-trifluoroacetamido)ethylbenzoic acid

• Inchi： 1S/C12H12F3NO4/c1-20-9-6-8(10(17)18)3-2-7(9)4-5-16-11(19)12(13,14)15/h2-3,6H,4-5H2,1H3,(H,16,19)(H,17,18)
• InChI Key： OCNCCQGOBRXERP-UHFFFAOYSA-N
• SMILES： FC(C(NCCC1C=CC(C(=O)O)=CC=1OC)=O)(F)F

Computed Properties

• Exact Mass: 291.07184235g/mol
• Monoisotopic Mass: 291.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-methoxy-4-2-(2,2,2-trifluoroacetamido)ethylbenzoic acid

Introduction to 3-methoxy-4-2-(2,2,2-trifluoroacetamido)ethylbenzoic acid (CAS No. 2680663-25-4)

3-methoxy-4-2-(2,2,2-trifluoroacetamido)ethylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680663-25-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzoic acid derivatives, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a methoxy group at the third position and a 2-(2,2,2-trifluoroacetamido)ethyl substituent at the fourth position, contribute to its unique chemical properties and reactivity.

The methoxy group (–OCH₃) is a common functional moiety in organic chemistry, known for its ability to influence the electronic distribution and solubility characteristics of a molecule. In the context of 3-methoxy-4-2-(2,2,2-trifluoroacetamido)ethylbenzoic acid, this group likely plays a role in modulating the compound's interaction with biological targets. The trifluoroacetamide moiety (–NHCOCF₃), on the other hand, introduces fluorine atoms into the molecular structure. Fluorinated compounds are frequently employed in drug design due to their ability to enhance metabolic stability, improve binding affinity to biological receptors, and increase lipophilicity.

This compound's significance is further underscored by its potential applications in medicinal chemistry. Recent studies have highlighted the importance of benzoic acid derivatives in developing novel therapeutic agents. For instance, modifications at the aromatic ring and the introduction of fluorinated groups have been shown to enhance the pharmacological properties of these compounds. The specific arrangement of functional groups in 3-methoxy-4-2-(2,2,2-trifluoroacetamido)ethylbenzoic acid suggests that it may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory and metabolic pathways.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research in drug discovery is increasingly focused on identifying molecules that can modulate complex biological processes without significant side effects. The structural complexity of 3-methoxy-4-2-(2,2,2-trifluoroacetamido)ethylbenzoic acid makes it a promising candidate for further investigation. Its unique combination of functional groups may enable it to interact with multiple targets simultaneously, leading to synergistic therapeutic effects.

In addition to its pharmacological potential, this compound may also find applications in chemical synthesis as a building block for more complex molecules. The presence of both hydrophilic and lipophilic regions in its structure could make it an effective intermediate in the synthesis of drugs designed for oral or topical administration. Furthermore, its stability under various conditions would make it a valuable asset in laboratory settings where consistent reactivity is essential.

The development of new synthetic methodologies for 3-methoxy-4-2-(2,2,2-trifluoroacetamido)ethylbenzoic acid is another area of interest. Advances in synthetic chemistry have enabled researchers to produce complex molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing fluorinated benzoic acid derivatives like this one. These methods not only improve the efficiency of synthesis but also allow for greater control over the stereochemistry of the final product.

From a regulatory perspective, ensuring the quality and purity of 3-methoxy-4-2-(2,2,2-trifluoroacetamido)ethylbenzoic acid is crucial for its use in pharmaceutical applications. Manufacturers must adhere to stringent guidelines set forth by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These guidelines cover aspects such as impurity profiling, stability testing, and analytical method validation. Compliance with these regulations ensures that the compound meets safety and efficacy standards before being used in clinical trials or drug formulations.

The future prospects for 3-methoxy-4-2-(2,2,2-trifluoroacetamido)ethylbenzoic acid are bright given its unique structural features and potential therapeutic applications. Ongoing research aims to elucidate its mechanism of action and explore new synthetic pathways that could improve its production scalability. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.